Cas no 2228616-56-4 (tert-butyl N-[3-amino-2-(1-ethyl-1H-imidazol-5-yl)propyl]carbamate)

• Product Name: tert-butyl N-[3-amino-2-(1-ethyl-1H-imidazol-5-yl)propyl]carbamate
• CAS No: 2228616-56-4
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 6292711
• PubChem ID: 165702487
• Update Time: 2025-10-30

tert-butyl N-[3-amino-2-(1-ethyl-1H-imidazol-5-yl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1886582
• tert-butyl N-[3-amino-2-(1-ethyl-1H-imidazol-5-yl)propyl]carbamate
• 2228616-56-4

• Inchi： 1S/C13H24N4O2/c1-5-17-9-15-8-11(17)10(6-14)7-16-12(18)19-13(2,3)4/h8-10H,5-7,14H2,1-4H3,(H,16,18)
• InChI Key： SUKGONMEZIFFRS-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1=CN=CN1CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.18992602g/mol
• Monoisotopic Mass: 268.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-[3-amino-2-(1-ethyl-1H-imidazol-5-yl)propyl]carbamate

Introduction to Tert-butyl N-[3-amino-2-(1-ethyl-1H-imidazol-5-yl)propyl]carbamate (CAS No. 2228616-56-4)

Tert-butyl N-[3-amino-2-(1-ethyl-1H-imidazol-5-yl)propyl]carbamate, a compound with the CAS number 2228616-56-4, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group and an N-[3-amino-2-(1-ethyl-1H-imidazol-5-yl)propyl] moiety makes it a versatile candidate for further research and exploration.

The structural composition of Tert-butyl N-[3-amino-2-(1-ethyl-1H-imidazol-5-yl)propyl]carbamate suggests a high degree of functionalization, which is critical for its role in medicinal chemistry. The tert-butyl group, known for its steric hindrance, can influence the pharmacokinetic properties of the compound, making it an attractive feature for designing molecules with improved solubility and stability. On the other hand, the amino and imidazole functionalities provide opportunities for hydrogen bonding and interactions with biological targets, enhancing its potential as a pharmacophore.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways involved in various diseases. Tert-butyl N-[3-amino-2-(1-ethyl-1H-imidazol-5-yl)propyl]carbamate has been studied for its potential role in inhibiting enzymes and receptors that are implicated in conditions such as cancer, inflammation, and neurodegenerative disorders. The imidazole ring, in particular, has shown promise in several preclinical studies due to its ability to interact with metal ions and other biological molecules.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The combination of the tert-butyl group and the amino-propyl chain provides a flexible structure that can be modified to target specific biological pathways. For instance, modifications at the amino group could enhance binding affinity to a particular enzyme or receptor, while changes to the imidazole ring could fine-tune interactions with other biological targets.

The pharmaceutical industry has been increasingly focusing on innovative approaches to drug design, leveraging computational methods and high-throughput screening to identify promising candidates. Tert-butyl N-[3-amino-2-(1-ethyl-1H-imidazol-5-yl)propyl]carbamate fits well within this paradigm, as it represents a well-designed molecule with multiple points of interaction. This makes it an ideal candidate for further investigation using both experimental and computational techniques.

Recent studies have highlighted the importance of structure-based drug design in developing new therapeutics. By understanding the three-dimensional structure of Tert-butyl N-[3-amino-2-(1-ethyl-1H-imidazol-5-yl)propyl]carbamate and how it interacts with biological targets, researchers can make informed decisions about how to optimize its properties. This approach has led to the discovery of several novel drugs that have made significant impacts on patient care.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in materials science and nanotechnology due to its ability to form stable complexes with other molecules. These complexes can be used in various applications, such as drug delivery systems and sensors. The versatility of Tert-butyl N-[3-amino-2-(1-ethyl-1H-imidazol-5-yI)propyl]carbamate makes it a valuable asset in multiple scientific disciplines.

In conclusion, Tert-butyl N-[3-amino--(l -ethyl-l H-imidazol-S -yI)propyllcarbamate (CAS No. 2228616--56--4) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an attractive candidate for further exploration, particularly in the context of drug discovery and development. As research continues to uncover new applications for this compound, its importance is likely to grow even further.